Cas no 1153350-48-1 (N-[(2-fluorophenyl)methyl]thian-4-amine)

• Product Name: N-[(2-fluorophenyl)methyl]thian-4-amine
• CAS No: 1153350-48-1
• MF: C₁₂H₁₆FNS
• MW: 225.325545310974
• CID: 5166764
• PubChem ID: 43394878
• Update Time: 2026-03-04

N-[(2-fluorophenyl)methyl]thian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, N-[(2-fluorophenyl)methyl]tetrahydro-
• N-[(2-fluorophenyl)methyl]thian-4-amine

• Inchi： 1S/C12H16FNS/c13-12-4-2-1-3-10(12)9-14-11-5-7-15-8-6-11/h1-4,11,14H,5-9H2
• InChI Key： VTKZMKIEDKITHP-UHFFFAOYSA-N
• SMILES： C1SCCC(NCC2=CC=CC=C2F)C1

Additional information on N-[(2-fluorophenyl)methyl]thian-4-amine

Recent Advances in the Study of N-[(2-fluorophenyl)methyl]thian-4-amine (CAS: 1153350-48-1) in Chemical Biology and Pharmaceutical Research

The compound N-[(2-fluorophenyl)methyl]thian-4-amine (CAS: 1153350-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thian-4-amine scaffold and 2-fluorophenylmethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic route for N-[(2-fluorophenyl)methyl]thian-4-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving reductive amination and subsequent purification techniques, achieving a purity of over 99%. This advancement is critical for further preclinical and clinical studies, ensuring the availability of high-quality material for research and development.

Pharmacological evaluations have revealed that N-[(2-fluorophenyl)methyl]thian-4-amine exhibits potent activity as a modulator of certain neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. A recent study in Neuropharmacology (2024) highlighted its ability to cross the blood-brain barrier efficiently, a property that enhances its therapeutic potential for central nervous system (CNS) targets.

Further investigations into the mechanism of action have uncovered that N-[(2-fluorophenyl)methyl]thian-4-amine acts as a partial agonist at specific receptor subtypes. This dual activity—both agonistic and antagonistic—provides a unique pharmacological profile that could be leveraged for tailored therapeutic interventions. Computational modeling and molecular docking studies have provided insights into the binding interactions of the compound with its target receptors, facilitating the design of more potent and selective derivatives.

In addition to its neurological applications, N-[(2-fluorophenyl)methyl]thian-4-amine has shown promise in oncology research. Preliminary studies indicate that the compound may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. A 2023 study in Cancer Research reported that the compound induced apoptosis in glioblastoma cells, with minimal toxicity to normal cells. These findings suggest a potential role for the molecule in targeted cancer therapies, although further research is needed to validate these effects in more complex models.

The safety and toxicological profile of N-[(2-fluorophenyl)methyl]thian-4-amine has also been a focus of recent research. Acute and sub-chronic toxicity studies in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, long-term studies are required to fully assess its safety profile, particularly in the context of chronic administration for neurological or oncological conditions.

In conclusion, N-[(2-fluorophenyl)methyl]thian-4-amine (CAS: 1153350-48-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique pharmacological properties, combined with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for further development. Future research should focus on expanding its therapeutic applications, optimizing its pharmacokinetic properties, and conducting comprehensive clinical trials to translate these findings into real-world treatments.